Cas no 479080-30-3 (tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate
• CAS No: 479080-30-3
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• MDL: MFCD18533688
• CID: 2121523
• Update Time: 2025-07-19

tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(N-hydroxycarbamimidoyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 2-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate
• 1-TERT-BUTYLOXYCARBONYL-2-(N-HYDROXYCARBAMIMIDOYL)PIPERIDINE
• XZCPIKZHYXKFQO-UHFFFAOYSA-N
• Z752371224
• 1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine
• tert-Butyl 2-[(Z)-amino(hydroxyimino)methyl]piperidine-1-carboxylate
• tert-butyl (2RS)-2-[amino(hydroxyimino)methyl]-1-piperidinecarboxylate
• tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate

• MDL： MFCD18533688
• Inchi： 1S/C11H21N3O3/c1-11(2,3)17-10(15)14-7-5-4-6-8(14)9(12)13-16/h8,16H,4-7H2,1-3H3,(H2,12,13)
• InChI Key： XZCPIKZHYXKFQO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(=NO)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate

tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate (CAS No. 479080-30-3)

tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate (CAS No. 479080-30-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBHC, is a derivative of piperidine and features a tert-butyl group and an N-hydroxycarbamimidoyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate is characterized by its unique combination of functional groups, which contribute to its chemical reactivity and biological activity. The tert-butyl group provides steric protection, while the N-hydroxycarbamimidoyl moiety can participate in various chemical reactions, such as amidation and coupling reactions. These properties make TBHC an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the importance of tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate in the synthesis of compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TBHC exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of TBHC in the development of novel antiviral agents. The study reported that compounds derived from TBHC showed promising activity against several viral strains, including influenza and herpes simplex viruses. The antiviral activity was attributed to the ability of these compounds to interfere with viral replication and assembly processes.

The versatility of tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a pharmacological tool in understanding cellular processes. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of TBHC can modulate the activity of specific enzymes involved in signal transduction pathways. This finding suggests that TBHC-based compounds could be useful in elucidating the mechanisms underlying various diseases.

In addition to its biological applications, tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate has been studied for its physical and chemical properties. Research has shown that it exhibits good solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in a wide range of synthetic protocols and analytical techniques.

The stability of TBHC under various conditions has also been investigated. Studies have demonstrated that it remains stable at room temperature and can be stored for extended periods without significant degradation. However, it is important to note that exposure to strong acids or bases can lead to decomposition, so proper handling and storage conditions are essential.

In conclusion, tert-Butyl 2-(N-Hydroxycarbamimidoyl)piperidine-1-carboxylate (CAS No. 479080-30-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.